Cas no 61713-42-6 (Benzonitrile, 4-(2-acetyl-3-oxobutyl)-)

• Product Name: Benzonitrile, 4-(2-acetyl-3-oxobutyl)-
• CAS No: 61713-42-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 468875
• PubChem ID: 68900748
• Update Time: 2025-04-19

Benzonitrile, 4-(2-acetyl-3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-acetyl-3-oxobutyl)-
• 4-(2-acetyl-3-oxobutyl)benzonitrile
• DTXSID20739209
• 61713-42-6
• SCHEMBL4071057

• Inchi： 1S/C13H13NO2/c1-9(15)13(10(2)16)7-11-3-5-12(8-14)6-4-11/h3-6,13H,7H2,1-2H3
• InChI Key： KMBKTMUDGHYMTM-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.93